Cas no 710328-89-5 (4-Penten-2-one,4-methyl-1-phenoxy-)

4-Penten-2-one,4-methyl-1-phenoxy- structure
710328-89-5 structure
Product Name:4-Penten-2-one,4-methyl-1-phenoxy-
CAS No:710328-89-5
MF:C12H14O2
MW:190.238363742828
CID:557924
Update Time:2025-04-19

4-Penten-2-one,4-methyl-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Penten-2-one,4-methyl-1-phenoxy-
    • 4-Penten-2-one,4-methyl-1-phenoxy-(5CI)
    • 4-Penten-2-one, 4-methyl-1-phenoxy-
    • Inchi: 1S/C12H14O2/c1-10(2)8-11(13)9-14-12-6-4-3-5-7-12/h3-7H,1,8-9H2,2H3
    • InChI Key: NTKKSIRBQRHIEJ-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1)C(=O)CC(C)=C

Computed Properties

  • Exact Mass: 190.09942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.3

Experimental Properties

  • PSA: 26.3
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